Cas no 2165501-63-1 (methyl (2R)-2-isothiocyanatopentanoate)

• Product Name: methyl (2R)-2-isothiocyanatopentanoate
• CAS No: 2165501-63-1
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6082327
• PubChem ID: 28064015
• Update Time: 2025-05-19

methyl (2R)-2-isothiocyanatopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-isothiocyanatopentanoate
• EN300-1458934
• 2165501-63-1

• Inchi： 1S/C7H11NO2S/c1-3-4-6(8-5-11)7(9)10-2/h6H,3-4H2,1-2H3/t6-/m1/s1
• InChI Key： MTFCKGYUNKZCRD-ZCFIWIBFSA-N
• SMILES： S=C=N[C@@H](C(=O)OC)CCC

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-2-isothiocyanatopentanoate

Methyl (2R)-2-isothiocyanatopentanoate: A Comprehensive Overview

Methyl (2R)-2-isothiocyanatopentanoate, with the CAS number No 2165501-63-1, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, often referred to as methyl (2R)-isothiocyanatopentanoate, is a derivative of isothiocyanates, which are well-known for their role in plant defense mechanisms and their potential applications in agriculture and medicine.

The isothiocyanate functional group in this compound is a key feature that contributes to its reactivity and biological activity. Recent studies have highlighted the importance of isothiocyanates in modulating cellular signaling pathways, particularly in the context of inflammation and cancer. For instance, research published in the *Journal of Agricultural and Food Chemistry* has demonstrated that isothiocyanates can inhibit the activity of certain enzymes involved in tumor progression, making them promising candidates for anti-cancer therapies.

From a structural perspective, methyl (2R)-isothiocyanatopentanoate consists of a pentanoic acid backbone with an isothiocyanate group attached at the second carbon atom in the R configuration. This stereochemistry plays a crucial role in determining the compound's biological activity. The methyl ester group further enhances the compound's stability and solubility, making it more amenable for use in various applications.

The synthesis of methyl (2R)-isothiocyanatopentanoate typically involves the reaction of thiocyanates with appropriate electrophiles under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yields. These improvements are particularly important for scaling up production to meet growing demand in both research and industrial settings.

In terms of applications, methyl (2R)-isothiocyanatopentanoate has shown potential in several areas. In agriculture, it has been investigated as a natural pesticide due to its ability to repel or inhibit pests without causing harm to beneficial organisms. This aligns with the global trend toward sustainable farming practices that minimize environmental impact.

Moreover, this compound has garnered attention in the pharmaceutical industry for its potential as a lead compound in drug development. Its ability to modulate key cellular pathways makes it a valuable tool for researchers exploring novel therapeutic strategies against chronic diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have also explored the use of methyl (2R)-isothiocyanatopentanoate in food science, where it has been evaluated for its antimicrobial properties. This could pave the way for its application as a natural food preservative, offering an alternative to synthetic additives that are increasingly scrutinized for their safety.

In conclusion, methyl (2R)-isothiocyanatopentanoate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and biological activity make it a subject of ongoing research interest. As new findings emerge from cutting-edge studies, this compound continues to demonstrate its potential as a valuable asset in both academic and industrial contexts.